N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide

• IUPAC Name: N-[[1-(1H-pyrazol-5-ylmethyl)piperidin-3-yl]methyl]quinoline-8-sulfonamide
• InChI: InChI=1S/C19H23N5O2S/c25-27(26,18-7-1-5-16-6-2-9-20-19(16)18)22-12-15-4-3-11-24(13-15)14-17-8-10-21-23-17/h1-2,5-10,15,22H,3-4,11-14H2,(H,21,23)
• InChI Key: SBVBGRQUXSVVHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=NN2)CNS(=O)(=O)C3=CC=CC4=C3N=CC=C4
• Molecular Formula: C19H23N5O2S
• Molecular Weight: 385.5 g/mol

Description

N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide, also known as QNZ, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. QNZ is a small molecule inhibitor of nuclear factor-kappaB (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer.

Mechanism of Action

N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide works by inhibiting the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. NF-κB is activated in response to various stimuli, such as cytokines, pathogens, and oxidative stress. Once activated, NF-κB translocates to the nucleus and regulates the expression of genes involved in inflammation, immune response, cell survival, and proliferation. N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide binds to the RelA subunit of NF-κB and prevents its translocation to the nucleus, thereby inhibiting the expression of NF-κB target genes.
Biochemical and Physiological Effects
N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has been shown to have various biochemical and physiological effects. In preclinical models of diseases, N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has been shown to reduce inflammation, inhibit tumor growth, and inhibit viral replication. N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has also been shown to be stable in various solvents and buffers, making it suitable for in vitro and in vivo studies. However, N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous-based experiments. Additionally, N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has been shown to have some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide research. One area of interest is the development of N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide derivatives with improved pharmacological properties, such as increased solubility and selectivity. Another area of interest is the investigation of N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide in combination with other therapies, such as chemotherapy and immunotherapy, for the treatment of cancer. Additionally, N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has been shown to have potential as an antiviral agent, and further research is needed to explore its efficacy against different viruses. Finally, the role of N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide in modulating the immune response and its potential as an immunomodulatory agent should be further investigated.

Synthesis Methods

The synthesis of N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide involves a series of reactions that start with 8-chloroquinoline and 3-piperidinemethanol. The 8-chloroquinoline is first reacted with sodium hydride to form the sodium salt, which is then reacted with 3-piperidinemethanol to form 8-(3-piperidinemethyl)quinoline. This intermediate is then reacted with 1-(pyrazol-3-yl)methanamine to form N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide. The overall yield of the synthesis is around 20%.

Scientific Research Applications

N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. N-{[1-(1H-pyrazol-3-ylmethyl)-3-piperidinyl]methyl}-8-quinolinesulfonamide has been tested in various preclinical models of diseases, including rheumatoid arthritis, multiple myeloma, and viral infections.